Cas no 2034290-44-1 (2-(2-methylphenoxy)-N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}acetamide)

• Product Name: 2-(2-methylphenoxy)-N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}acetamide
• CAS No: 2034290-44-1
• MF: C₁₈H₁₉N₅O₂
• MW: 337.375763177872
• CID: 5969818
• PubChem ID: 119102671
• Update Time: 2025-05-21

2-(2-methylphenoxy)-N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylphenoxy)-N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}acetamide
• 2034290-44-1
• 2-(2-methylphenoxy)-N-{2-[3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}acetamide
• N-(2-(3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)-2-(o-tolyloxy)acetamide
• AKOS026694852
• 2-(2-methylphenoxy)-N-[2-(3-pyrazin-2-ylpyrazol-1-yl)ethyl]acetamide
• F6525-1242

• Inchi： 1S/C18H19N5O2/c1-14-4-2-3-5-17(14)25-13-18(24)21-9-11-23-10-6-15(22-23)16-12-19-7-8-20-16/h2-8,10,12H,9,11,13H2,1H3,(H,21,24)
• InChI Key： OEJWFCQROCIFGZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C)CC(NCCN1C=CC(C2C=NC=CN=2)=N1)=O

Computed Properties

• Exact Mass: 337.15387487g/mol
• Monoisotopic Mass: 337.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 81.9Ų

Additional information on 2-(2-methylphenoxy)-N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}acetamide

Compound CAS No. 2034290-44-1: 2-(2-methylphenoxy)-N-{2-[3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}acetamide

The compound with CAS No. 2034290-44-1, named as 2-(2-methylphenoxy)-N-{2-[3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}acetamide, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a phenoxy group, a pyrazole ring, and a pyrazine moiety. These structural elements contribute to its potential biological activity and make it a promising candidate for various therapeutic applications.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions, coupling reactions, and cyclizations. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules, ensuring high yields and purity. The phenoxy group in the molecule serves as an electron-donating substituent, which can enhance the compound's solubility and bioavailability. Meanwhile, the pyrazole ring and pyrazine moiety introduce aromaticity and potential hydrogen bonding capabilities, which are crucial for interactions with biological targets.

In terms of biological activity, this compound has been extensively studied for its potential as a cancer therapeutic agent. Recent research has demonstrated that it exhibits significant anti-proliferative effects against various cancer cell lines, including breast, colon, and lung cancer cells. The mechanism of action involves inhibition of key enzymes and signaling pathways that are critical for cancer cell growth and survival. For instance, studies have shown that the compound can modulate the activity of protein kinase C (PKC), a key regulator of cell proliferation and apoptosis.

Beyond its anti-cancer properties, this compound has also been investigated for its potential in treating neurodegenerative diseases such as Alzheimer's disease. The pyrazine moiety in the molecule has been shown to exhibit neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. Preclinical studies have demonstrated that the compound can enhance cognitive function in animal models of Alzheimer's disease, suggesting its potential as a novel therapeutic agent in this field.

The development of this compound has also been influenced by advances in computational chemistry and drug design. Computational modeling techniques, such as molecular docking and QSAR analysis, have been employed to optimize the compound's structure for improved potency and selectivity. These studies have provided valuable insights into the molecular interactions that govern the compound's biological activity, paving the way for further optimization and clinical development.

In conclusion, the compound with CAS No. 2034290-44-1 represents a promising lead in drug discovery due to its unique structural features and diverse biological activities. Its potential applications span across oncology, neurology, and other therapeutic areas, making it a subject of intense research interest. As ongoing studies continue to unravel its mechanisms of action and optimize its pharmacokinetic properties, this compound holds great promise for advancing medical treatments in the near future.